molecular formula C15H18N2 B8438736 N3-benzyl-N3,4-dimethyl-benzene-1,3-diamine

N3-benzyl-N3,4-dimethyl-benzene-1,3-diamine

Cat. No. B8438736
M. Wt: 226.32 g/mol
InChI Key: SFQLDEMGYYJIKU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N3-benzyl-N3,4-dimethyl-benzene-1,3-diamine is a useful research compound. Its molecular formula is C15H18N2 and its molecular weight is 226.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality N3-benzyl-N3,4-dimethyl-benzene-1,3-diamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N3-benzyl-N3,4-dimethyl-benzene-1,3-diamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N3-benzyl-N3,4-dimethyl-benzene-1,3-diamine

Molecular Formula

C15H18N2

Molecular Weight

226.32 g/mol

IUPAC Name

3-N-benzyl-3-N,4-dimethylbenzene-1,3-diamine

InChI

InChI=1S/C15H18N2/c1-12-8-9-14(16)10-15(12)17(2)11-13-6-4-3-5-7-13/h3-10H,11,16H2,1-2H3

InChI Key

SFQLDEMGYYJIKU-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)N)N(C)CC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

SnCl2-dihydrate (1117 mg, 4.95 mmol) is added to a solution of N-Benzyl-N,2-dimethyl-5-nitro-aniline (247 mg, 0.96 mmol) in methanol (10 mL) and conc. HCl (1 mL). After boiling under reflux for 2.5 h, volatiles are evaporated under reduced pressure and the residue is partitioned between EtOAc and water, the pH being adjusted to approx. 10 by the addition of 2N NaOH. The organic layer is washed with sat. brine, dried (Na2SO4), and evaporated. Chromatography of the residue (silica gel, hexanes/EtOAc 3:2) yields N3-benzyl-N3,4-dimethyl-benzene-1,3-diamine.
[Compound]
Name
SnCl2-dihydrate
Quantity
1117 mg
Type
reactant
Reaction Step One
Name
N-Benzyl-N,2-dimethyl-5-nitro-aniline
Quantity
247 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One

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